Cas no 66684-62-6 (1,3-Difluoro-5-methoxy-2-nitrobenzene)

• Product Name: 1,3-Difluoro-5-methoxy-2-nitrobenzene
• CAS No: 66684-62-6
• Molecular Formula: C₇H₅NO₃F₂
• Molecular Weight: 189.1163
• MDL: MFCD09029981
• CID: 499760
• PubChem ID: 10012710

1,3-Difluoro-5-methoxy-2-nitrobenzene Properties

Names and Identifiers

• 1,3-Difluoro-5-methoxy-2-nitrobenzene
• 1,3-DIFLUORO-5-METHOXY-2-NITRO-BENZENE
• 3,5-Difluoro-4-nitroanisole
• Benzene,1,3-difluoro-5-methoxy-2-nitro-
• SY195172
• DTXSID50434114
• Z645314146
• AS-33036
• SCHEMBL971178
• 66684-62-6
• 4-Nitro-3,5-difluoroanisole
• YNHSGDUOWUPKKQ-UHFFFAOYSA-N
• AKOS010190091
• AB89880
• EN300-84396
• MFCD09029981
• CS-0061943

• MDL： MFCD09029981
• InChIKey： YNHSGDUOWUPKKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F2NO3/c1-13-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,1H3
• SMILES： COC1=CC(=C(C(=C1)F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 189.02374935g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.02374935g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Boiling Point: 255.5±35.0 ºC (760 Torr),
• Flash Point: 108.3±25.9 ºC,
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• Density: 1.414±0.06 g/cm3 (20 ºC 760 Torr),